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CAS No.: 7311-34-4
Cat. No.: S749997

Compound Focus: 3,5-Dimethoxybenzaldehyde

Get Quote

Chemical Profile: 3,5-Dimethoxybenzaldehyde

The table below consolidates key data from the search results for your reference [1] [2] [3].

Property Details

CAS Number 7311-34-4 [1] [2] [3]

Molecular CoH100s3 [1] [2] [3]

Formula

Molecular 166.18 g/mol [1] [2] [3]

Weight

Melting Point 43-50°C [1] [3]

Purity > 99% (assay) [1]

Appearance White to light yellow crystals [1] [2] [3]
Storage Store at 0-8°C [1]
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Property Details

Applications Building block in organic synthesis; pharmaceutical intermediate; antifungal agent;
ingredient in flavors and fragrances [1] [2] [3]

Suggested Research Avenues

Since direct information is unavailable, here are potential strategies to develop your own optimization

protocols:

o Explore Analogous Reactions: The synthesis of a novel phenazine-type substrate involved
oxidative coupling and purification via recrystallization [4]. Studying such similar reaction mechanisms
may provide transferable insights into managing your polymerization conditions.

¢ Investigate Oxidation Processes: Research on the catalytic oxidation of lignins into syringaldehyde
(a structurally similar compound) highlights that factors like temperature, oxidant choice, and
reaction medium are critical for yield [5]. These parameters are likely also crucial for your
copolymerization.

¢ Consult Broader Literature: Use resources like Reaxys or SciFinder to find specific journal articles
on copolymerizations involving similar benzaldehyde derivatives. These platforms offer more granular
experimental detail than general web searches.

Experimental Workflow for Optimization

To build your own troubleshooting guide, you can adopt a systematic experimental approach. The following

diagram outlines a potential workflow for testing and optimizing key reaction parameters:
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Test Key Parameters
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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